What is Timiperone-d4 and its primary use in research
What is Timiperone-d4 and its primary use in research
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of Timiperone-d4, a deuterated analog of the antipsychotic agent Timiperone. The primary application of Timiperone-d4 in research is as an internal standard for the accurate and precise quantification of Timiperone in biological matrices using mass spectrometry-based assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Timiperone-d4 is considered the gold standard in bioanalytical method development, as it effectively compensates for variability during sample preparation and analysis, leading to highly reliable pharmacokinetic and drug metabolism data.
Physicochemical Properties and Quantitative Data
Timiperone-d4 is structurally identical to Timiperone, with the exception that four hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a higher molecular weight, allowing for its differentiation from the unlabeled Timiperone by a mass spectrometer, while maintaining nearly identical chemical and physical properties.
| Property | Timiperone | Timiperone-d4 |
| Molecular Formula | C₂₂H₂₄FN₃OS | C₂₂H₂₀D₄FN₃OS |
| Molecular Weight | 397.51 g/mol | 401.54 g/mol |
| Primary Research Use | Analyte in pharmacokinetic studies | Internal Standard for quantitative analysis |
Table 1: Physicochemical Properties of Timiperone and Timiperone-d4
For quantitative analysis using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer, specific precursor-to-product ion transitions are monitored for both the analyte (Timiperone) and the internal standard (Timiperone-d4). The following table provides representative MRM transitions that would be optimized during method development.
| Compound | Precursor Ion (m/z) | Product Ion (m/z) - Quantifier | Product Ion (m/z) - Qualifier |
| Timiperone | 398.2 | [To be determined empirically] | [To be determined empirically] |
| Timiperone-d4 | 402.2 | [To be determined empirically] | [To be determined empirically] |
Table 2: Representative MRM Transitions for Timiperone and Timiperone-d4. Note: The optimal product ions and collision energies need to be determined empirically during method development by infusing a standard solution of each compound into the mass spectrometer.
Mechanism of Action of Timiperone
Timiperone is a typical antipsychotic of the butyrophenone (B1668137) class. Its therapeutic effects are primarily attributed to its antagonist activity at dopamine (B1211576) D2 and serotonin (B10506) 5-HT2A receptors in the central nervous system.
Dopamine D2 Receptor Signaling Pathway
Timiperone blocks postsynaptic dopamine D2 receptors, which are G protein-coupled receptors (GPCRs) linked to Gαi/o proteins. This blockade inhibits the downstream signaling cascade that normally leads to a decrease in cyclic AMP (cAMP) levels.
Serotonin 5-HT2A Receptor Signaling Pathway
Timiperone also acts as an antagonist at serotonin 5-HT2A receptors. These receptors are coupled to Gαq/11 proteins, and their activation leads to the stimulation of phospholipase C (PLC), which in turn increases intracellular levels of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to calcium release and protein kinase C (PKC) activation. Timiperone's antagonism of this pathway contributes to its antipsychotic effects and may mitigate some of the extrapyramidal side effects associated with D2 receptor blockade.
Experimental Protocols for Quantitative Analysis
The following section outlines a representative experimental protocol for the quantification of Timiperone in human plasma using Timiperone-d4 as an internal standard. This protocol is based on established methods for the analysis of butyrophenone antipsychotics and should be validated according to regulatory guidelines (e.g., FDA, EMA) before implementation.
Materials and Reagents
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Timiperone analytical standard
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Timiperone-d4 internal standard
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HPLC-grade methanol (B129727), acetonitrile (B52724), and water
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Formic acid
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Human plasma (with appropriate anticoagulant)
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Solid-phase extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange)
Sample Preparation
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Spiking: To 100 µL of blank human plasma, add a known amount of Timiperone for calibration standards and quality control (QC) samples.
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Internal Standard Addition: Add 10 µL of Timiperone-d4 working solution (e.g., 100 ng/mL in methanol) to all samples, including blanks, calibration standards, and QCs.
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Protein Precipitation (optional pre-step for SPE): Add 300 µL of acetonitrile to each sample, vortex for 1 minute, and centrifuge at 10,000 x g for 5 minutes to pellet precipitated proteins. Transfer the supernatant for SPE.
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Solid-Phase Extraction (SPE):
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Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.
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Load the pre-treated plasma sample onto the cartridge.
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Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.
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Elute Timiperone and Timiperone-d4 with 1 mL of methanol.
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Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.
LC-MS/MS Conditions
| Parameter | Recommended Condition |
| LC System | UPLC or HPLC system |
| Column | C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) |
| Mobile Phase A | 0.1% Formic acid in water |
| Mobile Phase B | 0.1% Formic acid in acetonitrile |
| Flow Rate | 0.4 mL/min |
| Gradient | 10% B to 90% B over 3 minutes, hold for 1 minute, then re-equilibrate for 1 minute |
| Injection Volume | 5 µL |
| MS System | Triple quadrupole mass spectrometer |
| Ionization Mode | Electrospray Ionization (ESI), Positive |
| Scan Type | Multiple Reaction Monitoring (MRM) |
Table 3: Representative LC-MS/MS Conditions
Experimental Workflow
The following diagram illustrates the typical workflow for a bioanalytical study utilizing Timiperone-d4.
Conclusion
Timiperone-d4 is an indispensable tool for researchers in drug development and clinical pharmacology. Its use as an internal standard in LC-MS/MS assays ensures the generation of high-quality, reliable data for the quantification of Timiperone in biological samples. The methodologies and information presented in this guide provide a solid foundation for the development and implementation of robust bioanalytical methods for Timiperone. As with any analytical method, thorough validation is essential to ensure its accuracy, precision, and suitability for the intended research application.
